4-Bromo-3-fluoropyridin-2-amine
Description
Synthesis Analysis
There are various methods to synthesize 4-Bromo-3-fluoropyridin-2-amine. The most common method involves reacting a 2-aminopyridine compound with 3-fluoropyridine and then adding bromine in the presence of a catalyst. Other methods use different starting materials and conditions.Molecular Structure Analysis
The molecular formula for 4-Bromo-3-fluoropyridin-2-amine is C5H4BrFN2. The InChI key is UVHLJECLIZONNS-UHFFFAOYSA-N.Chemical Reactions Analysis
Fluoropyridines, such as 4-Bromo-3-fluoropyridin-2-amine, have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . A selective synthesis of fluoropyridines remains a challenging problem .Scientific Research Applications
Synthesis of Fluorinated Pyridines
4-Bromo-3-fluoropyridin-2-amine is used in the synthesis of fluorinated pyridines . Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . The presence of strong electron-withdrawing substituents in the aromatic ring gives them interesting and unusual physical, chemical, and biological properties .
Radiotherapy of Cancer
The compound is used in the synthesis of F 18 substituted pyridines for local radiotherapy of cancer . These F 18 substituted pyridines present a special interest as potential imaging agents for various biological applications .
Agricultural Products
In the search for new agricultural products having improved physical, biological, and environmental properties, one of the most generally useful chemical modifications is the introduction of fluorine atoms into lead structures . 4-Bromo-3-fluoropyridin-2-amine, being a fluorinated compound, can be used in this context .
Medicinal Chemistry
4-Bromo-3-fluoropyridin-2-amine is studied for its potential applications in medicinal chemistry. It offers diverse applications, from drug synthesis to material chemistry, due to its unique properties and reactivity.
Materials Science
The compound is also used in materials science. Its unique properties and reactivity make it suitable for diverse applications in this field.
Synthesis of Growth Factor Inhibitors
4-Bromo-3-fluoropyridin-2-amine is an important intermediate in the synthesis of transforming growth factor-β inhibitors .
Synthesis of Thrombin Inhibitors
The compound is also used as an intermediate in the synthesis of thrombin inhibitors .
properties
IUPAC Name |
4-bromo-3-fluoropyridin-2-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrFN2/c6-3-1-2-9-5(8)4(3)7/h1-2H,(H2,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVHLJECLIZONNS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1Br)F)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BrFN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.00 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1417532-98-9 |
Source
|
| Record name | 4-bromo-3-fluoropyridin-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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